Cas no 1221819-23-3 (Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl-)

• Product Name: Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl-
• CAS No: 1221819-23-3
• MF: C₆H₁₀BrN
• MW: 176.054300785065
• CID: 5565655
• Update Time: 2025-05-24

Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl-

• Inchi： 1S/C6H10BrN/c1-8-4-2-6(7)3-5-8/h2H,3-5H2,1H3
• InChI Key： AEVLYSTXKMCEGH-UHFFFAOYSA-N
• SMILES： C1N(C)CC=C(Br)C1

Experimental Properties

• Density: 1.429±0.06 g/cm3(Predicted)
• Boiling Point: 191.2±35.0 °C(Predicted)
• pka: 7.55±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl-

Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl- (CAS No: 1221819-23-3) Professional Introduction

Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl- (CAS No: 1221819-23-3) is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic organic compound belongs to the pyridine derivatives family, characterized by its brominated and tetrahydropyridine structure. The presence of a bromine atom at the 4-position and a methyl group at the 1-position imparts unique reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, consisting of a six-membered ring with nitrogen and additional hydrogen atoms, contributes to its versatility in various chemical reactions. These structural features enable it to participate in nucleophilic substitution reactions, cross-coupling reactions, and other transformations that are crucial for drug development and material science applications.

In recent years, Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl- has garnered attention due to its role in the synthesis of biologically active molecules. Its brominated pyridine core is particularly useful in constructing more complex structures through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in creating carbon-carbon bonds that are essential for developing novel pharmaceuticals.

One of the most compelling aspects of this compound is its application in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with potential therapeutic effects. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in cancer pathways. The bromine substituent provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

The tetrahydropyridine moiety enhances the lipophilicity of the compound, making it more suitable for membrane interactions and improving oral bioavailability. This feature is particularly important in drug design, where pharmacokinetic properties often determine a drug's efficacy and safety profile. The combination of these structural elements makes Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl- a versatile building block for medicinal chemists.

Recent studies have also highlighted its utility in material science. The compound's ability to form stable complexes with metals has led to its use in catalysis and as a ligand in coordination chemistry. These applications are crucial for developing new catalysts that can facilitate efficient and sustainable chemical transformations.

The synthesis of Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl- typically involves multi-step organic reactions starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as bromination and hydrogenation are commonly employed to construct the desired framework.

In conclusion, Pyridine, 4-bromo-1,2,3,6-tetrahydro-1-methyl- (CAS No: 1221819-23-3) is a multifaceted compound with significant applications in pharmaceuticals and material science. Its unique structural features enable it to participate in diverse chemical reactions and serve as a key intermediate in drug development. As research continues to uncover new possibilities for this compound, its importance in synthetic chemistry is likely to grow further.